6-(4-Methylphenyl)-4-oxo-2-thioxo-1,2,3,4-tetrahydropyrimidine-5-carbonitrile
6-(4-Methylphenyl)-4-oxo-2-thioxo-1,2,3,4-tetrahydropyrimidine-5-carbonitrile
Brand Name:
Vulcanchem
CAS No.:
70638-53-8
VCID:
VC0512708
InChI:
InChI=1S/C12H9N3OS/c1-7-2-4-8(5-3-7)10-9(6-13)11(16)15-12(17)14-10/h2-5H,1H3,(H2,14,15,16,17)
SMILES:
CC1=CC=C(C=C1)C2=C(C(=O)NC(=S)N2)C#N
Molecular Formula:
C12H9N3OS
Molecular Weight:
243.29g/mol
6-(4-Methylphenyl)-4-oxo-2-thioxo-1,2,3,4-tetrahydropyrimidine-5-carbonitrile
CAS No.: 70638-53-8
Main Products
VCID: VC0512708
Molecular Formula: C12H9N3OS
Molecular Weight: 243.29g/mol
| CAS No. | 70638-53-8 |
|---|---|
| Product Name | 6-(4-Methylphenyl)-4-oxo-2-thioxo-1,2,3,4-tetrahydropyrimidine-5-carbonitrile |
| Molecular Formula | C12H9N3OS |
| Molecular Weight | 243.29g/mol |
| IUPAC Name | 6-(4-methylphenyl)-4-oxo-2-sulfanylidene-1H-pyrimidine-5-carbonitrile |
| Standard InChI | InChI=1S/C12H9N3OS/c1-7-2-4-8(5-3-7)10-9(6-13)11(16)15-12(17)14-10/h2-5H,1H3,(H2,14,15,16,17) |
| Standard InChIKey | KWPORPUTWFECTQ-UHFFFAOYSA-N |
| Isomeric SMILES | CC1=CC=C(C=C1)C2=C(C(=NC(=N2)S)O)C#N |
| SMILES | CC1=CC=C(C=C1)C2=C(C(=O)NC(=S)N2)C#N |
| Canonical SMILES | CC1=CC=C(C=C1)C2=C(C(=O)NC(=S)N2)C#N |
| Solubility | 30.8 [ug/mL] |
| PubChem Compound | 715965 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume